Cas no 286367-80-4 (Iodoacetic acid-1-13C)

• Product Name: Iodoacetic acid-1-13C
• CAS No: 286367-80-4
• MF: C₂H₃IO₂
• MW: 186.941148042679
• CID: 2602356
• PubChem ID: 329758959
• Update Time: 2025-04-21

Iodoacetic acid-1-13C Chemical and Physical Properties

Names and Identifiers

• Iodoacetic acid-1-13C
• DTXSID90746142
• Iodoacetic acid-1-13C, 99 atom % 13C
• Iodo(1-~13~C)acetic acid
• J-017169
• 286367-80-4
• DTXCID00696886

• MDL： MFCD00083993
• Inchi： 1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)/i2+1
• InChI Key： JDNTWHVOXJZDSN-VQEHIDDOSA-N
• SMILES： IC[13C](=O)O

Computed Properties

• Exact Mass: 186.92113g/mol
• Monoisotopic Mass: 186.92113g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 77-79 °C (lit.)

Iodoacetic acid-1-13C Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2923 6.1(8) / PGI
• WGK Germany：3
• Hazard Category Code： 25-35
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：−20°C